4-methyl-3,4-dihydro-2H-benzo[1,4]oxazine-8-carboxylic acid methyl ester

• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: methyl 4-methyl-2,3-dihydro-1,4-benzoxazine-8-carboxylate
• InChI: InChI=1S/C11H13NO3/c1-12-6-7-15-10-8(11(13)14-2)4-3-5-9(10)12/h3-5H,6-7H2,1-2H3
• InChI Key: CSDLSCJJZZCOGL-UHFFFAOYSA-N
• Canonical SMILES: CN1CCOC2=C(C=CC=C21)C(=O)OC

Description

4-methyl-3,4-dihydro-2H-benzo[1,4]oxazine-8-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C11H13NO3 and its molecular weight is 207.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

K2CO3 (4.76 mmol) is added to a solution of 3,4-dihydro-2H-benzo[1,4]oxazine-8-carboxylic acid methyl ester (2.07 mmol) in DMF (3.0 mL). After 30 min methyl iodide (4.14 mmol) is added and the mixture is stirred for 2 h at 75° C. Cold water and EtOAc are added, the layers are separated and the aq. layer is extracted with EtOAc. The combined organic layers are washed with water and brine, dried over MgSO4 and concentrated in vacuo to give a crude product which is used without further purification. LC-MS: tR=0.83 min; [M+H]+=208.1.